Cas no 1221722-46-8 (1-Benzyl-3,3-dimethylthiourea hydroiodide)

• Product Name: 1-Benzyl-3,3-dimethylthiourea hydroiodide
• CAS No: 1221722-46-8
• MF: C₁₀H₁₅IN₂S
• MW: 322.208973169327
• CID: 5053669
• Update Time: 2025-06-08

1-Benzyl-3,3-dimethylthiourea hydroiodide Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-3,3-dimethylthiourea hydroiodide
• NE59754
• 3-benzyl-1,1-dimethylthiourea;hydroiodide
• 1-Benzyl-3,3-dimethylthiourea hydroiodide

• Inchi： 1S/C10H14N2S.HI/c1-12(2)10(13)11-8-9-6-4-3-5-7-9;/h3-7H,8H2,1-2H3,(H,11,13);1H
• InChI Key： YDJCBKRMYJFTKQ-UHFFFAOYSA-N
• SMILES： I.S=C(N(C)C)NCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 162
• Topological Polar Surface Area: 47.4

Additional information on 1-Benzyl-3,3-dimethylthiourea hydroiodide

Introduction to 1-Benzyl-3,3-dimethylthiourea hydroiodide (CAS No. 1221722-46-8)

1-Benzyl-3,3-dimethylthiourea hydroiodide (CAS No. 1221722-46-8) is a specialized compound with significant applications in various fields of chemistry and biochemistry. This compound is a derivative of thiourea, characterized by its unique molecular structure and chemical properties. The addition of the benzyl and dimethyl groups, along with the hydroiodide salt, imparts specific functionalities that make it a valuable reagent in synthetic chemistry and pharmaceutical research.

The molecular formula of 1-Benzyl-3,3-dimethylthiourea hydroiodide is C₉H₁₄N₂S·HI, and its molecular weight is approximately 259.30 g/mol. The compound is a white crystalline solid at room temperature and is soluble in water and common organic solvents such as ethanol and methanol. These solubility properties make it easy to handle and incorporate into various chemical reactions and formulations.

In the realm of synthetic chemistry, 1-Benzyl-3,3-dimethylthiourea hydroiodide has been utilized as a versatile reagent for the synthesis of complex organic molecules. Its ability to form stable intermediates and participate in nucleophilic substitution reactions has made it an essential tool for researchers working on the development of new pharmaceuticals and fine chemicals. Recent studies have highlighted its potential in the synthesis of heterocyclic compounds, which are crucial building blocks for many biologically active molecules.

One of the key areas where 1-Benzyl-3,3-dimethylthiourea hydroiodide has shown promise is in the field of medicinal chemistry. Researchers have explored its use as a scaffold for the design of novel drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent anti-inflammatory and anti-cancer activities. The benzyl group in particular has been found to enhance the bioavailability and cellular uptake of these derivatives, making them more effective in therapeutic applications.

The stability and reactivity of 1-Benzyl-3,3-dimethylthiourea hydroiodide have also been investigated in detail. Studies have shown that it remains stable under a wide range of conditions, including different pH levels and temperatures. This stability is crucial for its use in long-term storage and transportation, ensuring that the compound retains its efficacy over time. Additionally, its reactivity with various functional groups has been well-characterized, allowing chemists to predict and control its behavior in different reaction environments.

In addition to its applications in synthetic chemistry and medicinal research, 1-Benzyl-3,3-dimethylthiourea hydroiodide has also found use in analytical chemistry. It can be employed as a derivatizing agent for the detection and quantification of certain analytes in complex matrices. For example, it has been used to enhance the sensitivity and selectivity of gas chromatography-mass spectrometry (GC-MS) analyses by forming stable derivatives with target compounds.

The environmental impact of 1-Benzyl-3,3-dimethylthiourea hydroiodide has also been a subject of interest. While it is not classified as a hazardous substance under current regulations, responsible handling and disposal practices are still recommended to minimize any potential environmental risks. Studies have shown that it can be safely degraded under controlled conditions, making it a relatively environmentally friendly option compared to some other chemical reagents.

In conclusion, 1-Benzyl-3,3-dimethylthiourea hydroiodide (CAS No. 1221722-46-8) is a versatile compound with a wide range of applications in synthetic chemistry, medicinal research, and analytical chemistry. Its unique molecular structure and chemical properties make it an invaluable tool for scientists working on the development of new materials and therapies. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in advancing our understanding of chemical processes and their practical applications.